molecular formula C15H16N2O4S B4508229 3-{[(4-methoxyphenyl)sulfonyl]amino}-2-methylbenzamide

3-{[(4-methoxyphenyl)sulfonyl]amino}-2-methylbenzamide

Cat. No.: B4508229
M. Wt: 320.4 g/mol
InChI Key: HVNWWFBMWPWXHP-UHFFFAOYSA-N
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Description

3-{[(4-methoxyphenyl)sulfonyl]amino}-2-methylbenzamide is a useful research compound. Its molecular formula is C15H16N2O4S and its molecular weight is 320.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 320.08307817 g/mol and the complexity rating of the compound is 480. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

DNA Repair and Cellular Response

  • Poly(ADP-ribose) in DNA Repair : Studies have explored the role of inhibitors like 3-aminobenzamide on poly(ADP-ribose) synthesis, suggesting its involvement in the DNA repair process. Inhibiting poly(ADP-ribose) synthesis affects DNA break frequencies and cellular response to damage, indicating a complex regulatory role in the repair mechanisms (Cleaver, Milam, & Morgan, 1985).

Radiolabelled Compounds for Imaging

  • Angiotensin II Receptor Imaging : Development of radiolabelled, nonpeptide angiotensin II antagonists, like [11C]L-159,884, for AT1 receptor imaging showcases the application of such compounds in understanding receptor localization and function, which is crucial for cardiovascular research (Hamill et al., 1996).

Chemical Synthesis and Characterization

  • Organophosphorus Compounds : The synthesis routes for phosphorins from various benzoic acids and derivatives highlight the chemical versatility and potential applications of compounds like 3-{[(4-methoxyphenyl)sulfonyl]amino}-2-methylbenzamide in creating new materials or as intermediates in organic synthesis (El‐Barbary & Lawesson, 1981).

Antitumor Activity

  • Cell Cycle Inhibitors and Antitumor Agents : Compounds derived from sulfonamide-focused libraries have been evaluated for their antitumor properties, indicating the potential use of such molecules in developing new cancer treatments. This includes analysis through cell-based screens and gene expression studies to identify effective cell cycle inhibitors (Owa et al., 2002).

Properties

IUPAC Name

3-[(4-methoxyphenyl)sulfonylamino]-2-methylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16N2O4S/c1-10-13(15(16)18)4-3-5-14(10)17-22(19,20)12-8-6-11(21-2)7-9-12/h3-9,17H,1-2H3,(H2,16,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HVNWWFBMWPWXHP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC=C1NS(=O)(=O)C2=CC=C(C=C2)OC)C(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

320.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.